Cas no 1598426-32-4 (4,4-difluoro-1-(5-fluoropyridin-3-yl)cyclohexylmethanamine)

4,4-Difluoro-1-(5-fluoropyridin-3-yl)cyclohexylmethanamine is a fluorinated cyclohexylamine derivative featuring a pyridine substituent, which enhances its potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms at the 4-position of the cyclohexyl ring and the 5-position of the pyridine moiety improves metabolic stability and lipophilicity, making it suitable for drug discovery applications. Its rigid cyclohexyl backbone and amine functionality allow for further derivatization, enabling the development of bioactive compounds. This compound is particularly valuable in medicinal chemistry for designing kinase inhibitors or CNS-targeting molecules due to its balanced physicochemical properties and structural modularity.
4,4-difluoro-1-(5-fluoropyridin-3-yl)cyclohexylmethanamine structure
1598426-32-4 structure
Product Name:4,4-difluoro-1-(5-fluoropyridin-3-yl)cyclohexylmethanamine
CAS No:1598426-32-4
MF:C12H15F3N2
MW:244.256113290787
CID:6525938
PubChem ID:86716283
Update Time:2025-06-07

4,4-difluoro-1-(5-fluoropyridin-3-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 4,4-difluoro-1-(5-fluoropyridin-3-yl)cyclohexylmethanamine
    • SCHEMBL16463148
    • 1598426-32-4
    • EN300-2007371
    • C-[4,4-difluoro-1-(5-fluoro-pyridin-3-yl)-cyclohexyl]-methylamine
    • [4,4-difluoro-1-(5-fluoropyridin-3-yl)cyclohexyl]methanamine
    • Inchi: 1S/C12H15F3N2/c13-10-5-9(6-17-7-10)11(8-16)1-3-12(14,15)4-2-11/h5-7H,1-4,8,16H2
    • InChI Key: FBAZQNQNPCXHEZ-UHFFFAOYSA-N
    • SMILES: FC1(CCC(C2C=NC=C(C=2)F)(CN)CC1)F

Computed Properties

  • Exact Mass: 244.11873297g/mol
  • Monoisotopic Mass: 244.11873297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38.9Ų

4,4-difluoro-1-(5-fluoropyridin-3-yl)cyclohexylmethanamine Pricemore >>

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